tricyclo[5.2.1.02,6]decan-8-amine;2,4,6-trinitrophenol

• CAS No.: 1052-60-4
• Molecular Formula: C16H20N4O7
• Molecular Weight: 380.35 g/mol
• IUPAC Name: tricyclo[5.2.1.02,6]decan-8-amine;2,4,6-trinitrophenol
• InChI: InChI=1S/C10H17N.C6H3N3O7/c11-10-5-6-4-9(10)8-3-1-2-7(6)8;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h6-10H,1-5,11H2;1-2,10H
• InChI Key: DSXWYYGZTIVPLF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(C1)C3CC2CC3N.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]

Description

Tricyclo[5.2.1.02,6]decan-8-amine;2,4,6-trinitrophenol is a complex organic compound that combines the structural features of tricyclo[5.2.1.02,6]decan-8-amine and 2,4,6-trinitrophenol. This compound is notable for its unique tricyclic structure and the presence of nitro groups, which impart distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tricyclo[5.2.1.02,6]decan-8-amine typically involves the cyclization of appropriate precursors under controlled conditions. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the formation of the desired tricyclic structure .

Industrial Production Methods

Industrial production of tricyclo[5.2.1.02,6]decan-8-amine;2,4,6-trinitrophenol involves large-scale chemical processes that are optimized for yield and purity. These processes may include continuous flow reactors and advanced purification techniques to isolate the compound from reaction mixtures .

Chemical Reactions Analysis

Types of Reactions

Tricyclo[5.2.1.02,6]decan-8-amine;2,4,6-trinitrophenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitro groups to amines.

Substitution: The compound can undergo substitution reactions, particularly at the nitro groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as hydrogen gas in the presence of a catalyst, and nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro groups can yield tricyclo[5.2.1.02,6]decan-8-amine derivatives with amine functionalities .

Scientific Research Applications

Tricyclo[5.2.1.02,6]decan-8-amine;2,4,6-trinitrophenol has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound’s unique structure makes it a subject of interest in studies of molecular interactions and biological activity.

Medicine: Research into its potential therapeutic applications is ongoing, particularly in the development of new drugs.

Industry: The compound is used in the manufacture of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of tricyclo[5.2.1.02,6]decan-8-amine;2,4,6-trinitrophenol involves its interaction with molecular targets through its nitro and amine groups. These interactions can lead to various biochemical effects, depending on the specific pathways involved .

Comparison with Similar Compounds

Similar Compounds

Tricyclo[5.2.1.0(2,6)]decan-8-one: Shares a similar tricyclic structure but lacks the nitro groups.

Tricyclo[4.4.0.0,3,8]decan-2-amine hydrochloride: Another tricyclic compound with different functional groups.